Methyl 3-[2-[[(E)-3-(2-chloropyridin-4-yl)prop-2-enoyl]amino]propan-2-yl]-1,2-oxazole-4-carboxylate

• IUPAC Name: methyl 3-[2-[[(E)-3-(2-chloropyridin-4-yl)prop-2-enoyl]amino]propan-2-yl]-1,2-oxazole-4-carboxylate
• InChI: InChI=1S/C16H16ClN3O4/c1-16(2,14-11(9-24-20-14)15(22)23-3)19-13(21)5-4-10-6-7-18-12(17)8-10/h4-9H,1-3H3,(H,19,21)/b5-4+
• InChI Key: SELKULPRSGVWRJ-SNAWJCMRSA-N
• Canonical SMILES: CC(C)(C1=NOC=C1C(=O)OC)NC(=O)C=CC2=CC(=NC=C2)Cl
• Isomeric SMILES: CC(C)(C1=NOC=C1C(=O)OC)NC(=O)/C=C/C2=CC(=NC=C2)Cl
• Molecular Formula: C16H16ClN3O4
• Molecular Weight: 349.77 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups. The pyridine and oxazole rings would likely contribute to the rigidity of the molecule, while the amide group could participate in hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The pyridine ring might undergo electrophilic substitution reactions, while the amide group could be involved in hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group could increase its solubility in polar solvents.

Mechanism of Action

Without specific context, it’s hard to predict the mechanism of action of this compound. If it’s a drug, its mechanism of action would depend on its interactions with biological molecules. If it’s a reagent in a chemical reaction, its mechanism of action would depend on the nature of the reaction.

Future Directions

The future research directions would depend on the context in which this compound is being studied. If it’s a drug, future research might focus on improving its efficacy or reducing its side effects. If it’s a reagent, future research might focus on finding new reactions that it can catalyze.